Cas no 4581-78-6 (Hexahydro-3-hydroxy-4,7-dimethyl-cyclopenta[c]pyran-1(3H)-one)

• Product Name: Hexahydro-3-hydroxy-4,7-dimethyl-cyclopenta[c]pyran-1(3H)-one
• CAS No: 4581-78-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6644062
• PubChem ID: 5249605
• Update Time: 2024-03-02

Hexahydro-3-hydroxy-4,7-dimethyl-cyclopenta[c]pyran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID901342951
• 4581-78-6
• Hexahydro-3-hydroxy-4,7-dimethyl-cyclopenta[c]pyran-1(3H)-one
• SCHEMBL13094332

• Inchi： 1S/C10H16O3/c1-5-3-4-7-6(2)9(11)13-10(12)8(5)7/h5-9,11H,3-4H2,1-2H3
• InChI Key： PLWVFYKDQKCFIY-UHFFFAOYSA-N
• SMILES： O1C(C2C(C)CCC2C(C)C1O)=O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones